Cas no 2001812-96-8 (4-3-(propan-2-yl)phenyloxolan-3-one)

• Product Name: 4-3-(propan-2-yl)phenyloxolan-3-one
• CAS No: 2001812-96-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD30476777
• CID: 5211948
• PubChem ID: 137701848
• Update Time: 2025-05-20

4-3-(propan-2-yl)phenyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, dihydro-4-[3-(1-methylethyl)phenyl]-
• 4-3-(propan-2-yl)phenyloxolan-3-one

• MDL： MFCD30476777
• Inchi： 1S/C13H16O2/c1-9(2)10-4-3-5-11(6-10)12-7-15-8-13(12)14/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： OGVKKSQMOZJOIK-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC(C(C)C)=C2)C(=O)C1

Additional information on 4-3-(propan-2-yl)phenyloxolan-3-one

4-(3-(Propan-2-yl)Phenyl)Oxolan-3-one: A Comprehensive Overview

The compound 4-(3-(Propan-2-yl)Phenyl)Oxolan-3-one, identified by the CAS registry number 2001812-96-8, is a significant molecule in the field of organic chemistry. This compound, often referred to as 4-(3-isopropylphenyl)-gamma-butyrolactam, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in the synthesis of advanced chemical compounds.

The molecular structure of 4-(3-(Propan-2-yl)Phenyl)Oxolan-3-one consists of a lactam ring fused with an aromatic ring, which contributes to its stability and reactivity. The presence of the isopropyl group at the 3-position of the phenyl ring introduces steric effects that can influence the compound's interaction with biological systems or other chemical entities. This structural feature has been exploited in recent research to design more efficient catalysts and drug delivery systems.

In terms of synthesis, 4-(3-(Propan-2-yl)Phenyl)Oxolan-3-one can be prepared through various methods, including condensation reactions and cyclization processes. Recent advancements in catalytic methods have enabled the synthesis of this compound with higher yields and improved purity. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the lactam ring under mild conditions, making it more accessible for large-scale production.

The application of 4-(3-(Propan-2-yl)Phenyl)Oxolan-3-one extends across multiple domains. In pharmaceuticals, it has been investigated as a potential lead compound for developing anti-inflammatory and anticancer agents. Its ability to modulate cellular signaling pathways makes it a promising candidate for therapeutic interventions. Additionally, in material science, this compound has been used as a building block for synthesizing advanced polymers and coatings with enhanced mechanical properties.

Recent studies have also explored the environmental impact of 4-(3-(Propan-2-yl)Phenyl)Oxolan-3-one. Researchers have examined its biodegradability and toxicity profiles to assess its safety for industrial use. Findings indicate that under certain conditions, this compound can degrade efficiently without posing significant risks to aquatic ecosystems. These insights are crucial for its sustainable application in various industries.

In conclusion, 4-(3-(Propan-2-yi)Phenyl)Oxolan-i-one, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more critical role in shaping future innovations across multiple disciplines.